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Compound of Interest

Compound Name:

(2-Methyl-3-

(trifluoromethyl)phenyl)methanami

ne

CAS No.: 771572-43-1

Cat. No.: B1390476

Get Quote

Introduction & Executive Summary
Flunixin meglumine is a potent non-steroidal anti-inflammatory drug (NSAID) and

cyclooxygenase inhibitor widely used in veterinary medicine. Traditional synthesis relies heavily

on organic solvents (e.g., xylene, toluene) for the API synthesis and alcohols (ethanol,

isopropanol) for salt formation. These methods incur high solvent recovery costs and

environmental burdens.

This guide presents a Solvent-Free Protocol composed of two modular stages:

API Synthesis: A green, boric acid-catalyzed condensation of 2-chloronicotinic acid and 2-

methyl-3-trifluoromethylaniline.

Salt Formation: An advanced Reactive Twin-Screw Extrusion (TSE) protocol for continuous,

solvent-free salt formation, alongside a reference batch protocol.
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Green Chemistry: Elimination of hazardous solvents (Xylene/Toluene).

Process Intensification: Reaction times reduced from hours to minutes (in TSE).

Yield: >90% isolated yield for the API; quantitative yield for the salt.

Chemical Reaction Mechanism
The synthesis involves a nucleophilic aromatic substitution followed by an acid-base

neutralization.

Reaction Scheme
Condensation: 2-chloronicotinic acid reacts with 2-methyl-3-trifluoromethylaniline (catalysed

by Boric Acid) to form Flunixin.

Salification: Flunixin (Acid) reacts with N-methyl-D-glucamine (Meglumine Base) to form the

ionic salt.
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Figure 1: Reaction pathway for the solvent-free synthesis of Flunixin Meglumine.

Part 1: Solvent-Free Synthesis of Flunixin (API)
Methodology: Boric Acid Catalyzed Solid-State Condensation. Reference Grounding: This

protocol is based on the "Green Synthesis" approach reported by Javaherian et al. (2017),

utilizing boric acid to activate the 2-chloronicotinic acid without liquid solvents.
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Materials
2-Chloronicotinic acid (1.0 eq)

2-Methyl-3-trifluoromethylaniline (1.0 eq)[1][2]

Boric Acid (

) (10 mol%)

Wash solvent:[3] Water (hot)

Experimental Protocol
Mixing: In a mortar or ball mill jar, combine 2-chloronicotinic acid (15.75 g, 100 mmol), 2-

methyl-3-trifluoromethylaniline (17.5 g, 100 mmol), and Boric Acid (0.62 g, 10 mmol).

Grinding/Heating:

Lab Scale: Grind the mixture thoroughly to a fine powder. Transfer to a round-bottom flask.

Reaction: Heat the neat powder mixture in an oil bath at 140–150 °C for 2–3 hours. The

mixture will melt/fuse into a homogeneous paste.

Workup (Aqueous):

Cool the reaction mixture to ~80 °C.

Add hot water (50 mL) and stir vigorously to dissolve the boric acid catalyst and any

unreacted amine salts.

Adjust pH to 9–10 using 10% NaOH solution (to remove unreacted acid precursors). Filter.

Acidify the filtrate with HCl (1N) to pH 4–5 to precipitate the Flunixin free acid.

Isolation: Filter the off-white solid, wash with water (3 x 20 mL), and dry in a vacuum oven at

60 °C.

Validation Criteria:
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Melting Point: 226–228 °C.

Appearance: Off-white to pale yellow crystalline powder.

Part 2: Salt Formation (Flunixin Flunixin Meglumine)
Two strategies are provided. Strategy A is the industry-standard green solvent method.

Strategy B is the advanced solvent-free continuous manufacturing method.

Strategy A: Standard Batch Method (Isopropanol Reflux)
Use this for conventional batch reactors.

Suspend Flunixin (API) in Isopropanol (IPA) (ratio 1:5 w/v).

Add equimolar Meglumine (1.0 eq).

Heat to reflux (82 °C) for 30–60 minutes until a clear solution forms.

Cool slowly to 0–5 °C to crystallize the salt.

Filter and dry.[4]

Strategy B: Advanced Solvent-Free Reactive Extrusion
(TSE)
Use this for continuous manufacturing and zero-solvent emission. Principle: Utilizing a Twin-

Screw Extruder (TSE) to induce melt-mixing and acid-base reaction via shear force and

controlled heating.

Equipment: Co-rotating Twin-Screw Extruder (e.g., 16mm or 24mm diameter, L/D ratio 40:1).

Process Parameters:

Parameter Setting Rationale

Zone 1 (Feed) 40 °C
Prevent premature
melting/bridging.
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| Zone 2 (Mixing) | 120 °C | Softening of Meglumine (

). | | Zone 3 (Reaction) | 140–150 °C | Complete melt of Flunixin (

lowered by eutectic mix) & Reaction. | | Zone 4 (Discharge) | 100 °C | Cooling prior to die exit. |
| Screw Speed | 100–150 rpm | High shear to ensure molecular contact. | | Feed Rate | 0.5–1.0
kg/hr | Dependent on extruder size. |

Protocol:

Pre-blending: Physically blend Flunixin and Meglumine (1:1 molar ratio) in a V-blender for 10

minutes.

Feeding: Feed the powder blend into the TSE hopper.

Extrusion: The material passes through kneading blocks (high shear) where the acid-base

reaction occurs in the melt phase.

Collection: The extrudate exits as a translucent/yellowish strand.

Downstream: Cool the strand on a conveyor belt and feed directly into a pelletizer or

hammer mill to obtain the final granular product.
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Figure 2: Continuous Reactive Extrusion workflow for Flunixin Meglumine salt formation.

Characterization & Validation
To ensure the solvent-free or melt-processed product meets pharmaceutical standards

(USP/EP), the following validation steps are required.

Specification Table
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Test Specification (USP/EP) Method

Identification IR spectrum matches standard FTIR (ATR)

Assay 99.0% – 101.0% (dry basis) HPLC (C18, MeOH:Buffer)

Melting Point 135 °C – 139 °C (Salt) DSC / Capillary

Solubility Freely soluble in water Visual

pH 7.0 – 9.0 (5% solution) Potentiometric

Impurity A 0.5% HPLC

Critical Process Parameters (CPPs)
Stoichiometry (TSE): Precise feeding is critical. A loss-in-weight feeder is recommended to

maintain the strict 1:1 molar ratio. Excess Meglumine causes high pH; excess Flunixin

causes poor solubility.

Temperature Profile: Exceeding 160 °C in the extruder may cause thermal degradation

(decarboxylation) of the Flunixin moiety.

Torque Monitoring: In TSE, a spike in torque indicates potential crystallization inside the

barrel or material degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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